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Compound of Interest

Compound Name: Parp-1-IN-1

Cat. No.: B12409584 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals address common

issues and inconsistent results encountered when working with the PARP-1 inhibitor, Parp-1-
IN-1.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of Parp-1-IN-1?

Parp-1-IN-1 is a highly selective and orally active inhibitor of Poly(ADP-ribose) polymerase 1

(PARP-1). PARP-1 is a key enzyme in the base excision repair (BER) pathway, which is

responsible for repairing single-strand DNA breaks (SSBs). In the presence of DNA damage,

PARP-1 binds to SSBs and synthesizes poly(ADP-ribose) (PAR) chains on itself and other

nuclear proteins. This PARylation process recruits other DNA repair proteins to the site of

damage. Parp-1-IN-1 competitively binds to the NAD+ binding site of PARP-1, preventing the

synthesis of PAR and thereby inhibiting the repair of SSBs. This inhibition can lead to the

accumulation of unrepaired SSBs, which can be converted into more lethal double-strand

breaks (DSBs) during DNA replication, ultimately leading to cell death, particularly in cancer

cells with deficiencies in other DNA repair pathways like homologous recombination.
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Start: Parp-1-IN-1 Powder

Dissolve in 100% DMSO
(e.g., 10 mM stock)

Store at -80°C in aliquots

Thaw aliquot and perform
serial dilutions in 100% DMSO

Directly dilute into pre-warmed
cell culture medium

(Final DMSO < 0.5%)
Precipitation Risk

Incorrect dilution
in aqueous buffer

End: Final working concentration
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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